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Compound of Interest

Compound Name:
8-Chloroquinoline-2,4-dicarboxylic

acid

CAS No.: 330646-88-3

Cat. No.: B2389470

Get Quote

Executive Directive
Do not dispose of 8-Chloroquinoline-2,4-dicarboxylic acid down the drain.

Despite its carboxylic acid functionality, this compound must not be treated as a standard

inorganic acid (like HCl or

). It is a halogenated organic intermediate. The presence of the chlorine atom on the quinoline
ring dictates that it must be segregated into the Halogenated Organic Waste stream. The only
acceptable ultimate fate for this compound is high-temperature incineration with flue gas
scrubbing.

Chemical Profile & Hazard Logic
To ensure safety, we must understand the molecule's behavior. The specific hazards arise from

its dual nature as both a corrosive acid and a toxic nitrogen-heterocycle.
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Property Data Operational Implication

Chemical Name
8-Chloroquinoline-2,4-

dicarboxylic acid
Official Manifest Name

CAS Number 330646-88-3
Use for waste

profiling/inventory.[1]

Formula
High Nitrogen/Chlorine content

requires specific incineration.

Physical State Solid (Powder)

Dust inhalation risk; requires

particulate respirator if

uncontained.

Acidity
Dicarboxylic Acid (

)

Corrosive: Causes serious eye

damage (Category 1) and skin

irritation.

Toxicity Quinoline Derivative

Aquatic Toxicity: Quinolines

are notoriously toxic to aquatic

life with long-lasting effects.[2]

[3]

The Causality of Segregation
Why can't we neutralize and drain?

Aquatic Persistence: While neutralization adjusts pH, it does not destroy the quinoline

backbone. Quinolines are persistent in water supplies and toxic to aquatic organisms at low

ppm.

Halogenation: The chlorine substituent classifies this as a "Halogenated Organic." Mixing this

with non-halogenated solvents (like acetone or ethanol waste) can contaminate large

volumes of fuel-blending waste, forcing the entire bulk container to undergo more expensive,

specialized incineration.

Self-Validating Disposal Protocol
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This protocol is designed as a closed-loop system. Each step contains a "check" to ensure

compliance before moving to the next.

Phase 1: Characterization & Segregation
The Check: Perform a visual inspection. Is the material solid or in solution?

Action:

If Solid: Segregate into a wide-mouth HDPE jar labeled "Solid Hazardous Waste:

Halogenated Organics."

If Solution: Measure pH. If

, it is corrosive.[4][5] Do not mix with cyanide or sulfide wastes (risk of HCN/H2S gas).
Segregate into a "Halogenated Solvent/Organic Acid" carboy.

Phase 2: Packaging (The Containment Barrier)
Material: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal containers due

to the acidic nature of the compound (corrosion risk).

The Check: Verify the cap liner. It must be PTFE (Teflon) or Polyethylene. Paper liners will

degrade under acidic fumes, leading to leaks.

Phase 3: Labeling (The Chain of Custody)
Standard: Labeling must comply with EPA RCRA standards (40 CFR 262.17).

Required Fields:

Signal Word: DANGER

Hazard Codes: Corrosive, Toxic.[3]

Chemical Components: "8-Chloroquinoline-2,4-dicarboxylic acid (100%)" or "Solution

in [Solvent Name]".

Phase 4: Storage & Handoff[2][5][6]
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Storage: Store in a secondary containment tray inside a corrosive/acid cabinet. Keep away

from oxidizers (e.g., nitric acid, permanganates) to prevent exothermic reactions.

The Check: Ensure the container is closed unless adding waste. (EPA "Closed Container"

Rule).

Waste Stream Decision Logic
The following diagram illustrates the decision-making process for disposing of this specific

compound.
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Waste: 8-Chloroquinoline-2,4-dicarboxylic acid

Assess Physical State

Solid / Powder Solution / Mother Liquor

Container: Wide-mouth HDPE Jar
Label: Solid Halogenated Organic

Direct Pack

Check Solvent Type

Container: HDPE Carboy
Label: Halogenated Acidic Waste

Aqueous/Acidic

Container: HDPE Carboy
Label: Mixed Halogenated Solvents

Organic Solvent

Storage: Acid Cabinet
(Secondary Containment)

Final Fate: High-Temp Incineration

EHS Pickup

Click to download full resolution via product page

Figure 1: Decision logic for segregating 8-Chloroquinoline-2,4-dicarboxylic acid based on

physical state and solvent matrix.

Emergency Spill Response
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In the event of a spill outside of a fume hood:

Isolate: Evacuate the immediate area.

PPE: Don nitrile gloves (double gloving recommended), lab coat, and safety goggles. If

powder is airborne, use an N95 or P100 respirator.

Neutralize & Contain:

Solids: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum dedicated to hazardous materials.

Liquids: Cover spill with sodium bicarbonate (baking soda) or a commercial acid

neutralizer until bubbling ceases.

Cleanup: Scoop neutralized material into a hazardous waste container. Label as "Spill

Debris: Halogenated Acid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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